ONO-AE3-208 (sodium salt)
Overview
Description
ONO-AE3-208 is an antagonist of the EP4 receptor (Ki = 1.3 nM) that less potently affects EP3, FP, and TP receptors (Kis = 30, 790, and 2,400 nM, respectively) and is without effect on other prostanoid receptors. In wild type mice, it mimics deletion of EP4 by producing severe colitis, with epithelial loss, crypt damage, and inflammation, after treatment with 3% dextran sodium sulfate. ONO-AE3-208 has also been used to implicate EP4 signaling in immune and autoimmune responses, inflammation, and cancer.
Scientific Research Applications
Inhibition of Myeloid Derived Suppressor Cells and Glioma Growth
ONO-AE3-208 has been identified as an antagonist of the prostaglandin E (EP)-4 receptor, playing a crucial role in the suppression of Myeloid Derived Suppressor Cells (MDSCs) in gliomas. Studies have shown that ONO-AE3-208 treatment in mice with established gliomas led to a significant reduction in tumor growth. This was attributed to the decreased infiltration of Ly6C+ MDSCs in the brain, coupled with a reduction in Arg1 and Cox2 expression, and enhanced T-cell activity, suggesting a potential application in glioma treatment (Kohanbash et al., 2014), (Kohanbash et al., 2014), (Kohanbash et al., 2014).
Amelioration of Peritoneal Dialysis-Associated Peritoneal Fibrosis
ONO-AE3-208 has shown efficacy in reducing peritoneal fibrosis in the context of peritoneal dialysis (PD). The EP4 antagonist significantly decreased the expression of inflammatory cytokines and extracellular matrix proteins, inhibiting the activation of the NLRP3 inflammasome and NF-κB phosphorylation. This suggests its potential therapeutic benefit for PD-associated peritoneal fibrosis (Luo et al., 2022).
Suppression of Bone Metastasis in Prostate Cancer
Studies have demonstrated that ONO-AE3-208, as an EP4 antagonist, can effectively inhibit bone metastasis formation from prostate cancer in mice. The treatment resulted in a significant reduction in photon tumor burdens and metastasis rates, indicating its potential in managing metastatic prostate cancer (Xu et al., 2014), (Xu et al., 2014).
Structural Insights into Human Prostaglandin E Receptor EP4
The crystal structure of human EP4 in complex with ONO-AE3-208 provides critical insights into the ligand-binding site at the interface of the lipid bilayer. This information is valuable for the design of new therapeutic drugs targeting both orthosteric and allosteric sites in this receptor family (Toyoda et al., 2018).
properties
Molecular Formula |
C24H21FN2O3 · Na |
|---|---|
Molecular Weight |
426.4 |
InChI |
InChI=1S/C24H21FN2O3.Na/c1-15(18-11-12-21(25)20-7-3-2-6-19(18)20)24(30)27-22-13-16(14-26)9-10-17(22)5-4-8-23(28)29;/h2-3,6-7,9-13,15H,4-5,8H2,1H3,(H,27,30)(H,28,29);/q;+1/p-1 |
InChI Key |
FTOXXPATZUZQCF-UHFFFAOYSA-M |
SMILES |
FC1=CC=C(C(C(NC2=CC(C#N)=CC=C2CCCC([O-])=O)=O)C)C3=CC=CC=C31.[Na+] |
synonyms |
4-(4-cyano-2-(2-(4-fluoronaphthalen-1-yl)propanamido)phenyl)butanoate, monosodium salt |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
